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Compound of Interest

Compound Name: 2-(Diphenylphosphino)ethylamine

Cat. No.: B1207392

An In-depth Technical Guide to Commercial Suppliers of 2-(Diphenylphosphino)ethylamine

For researchers, scientists, and drug development professionals, sourcing high-quality
reagents is a critical step in the experimental workflow. This guide provides a comprehensive
overview of the commercial suppliers of 2-(Diphenylphosphino)ethylamine (CAS No. 4848-
43-5), a key bidentate phosphine ligand utilized in a variety of catalytic processes.

Physicochemical Properties

2-(Diphenylphosphino)ethylamine, also known as (2-Aminoethyl)diphenylphosphine, is a
colorless to pale yellow liquid. It is recognized for its role as a ligand in catalysis, particularly in
cross-coupling reactions.

Property Value

CAS Number 4848-43-5

Molecular Formula C14H16NP

Molecular Weight 229.26 g/mol

Form Liquid

Boiling Point 341.1°C at 760 mmHg[1]
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Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer 2-(Diphenylphosphino)ethylamine, with purities typically
ranging from 95% to 99%. The following table summarizes the offerings from prominent global

suppliers.
. Product . Available Analytical
Supplier Purity .
Number(s) Quantities Method(s)
) ) Gas
Sigma-Aldrich
43162 =95.0% 19, 59 Chromatography
(Merck)
(GO)[Z]
Thermo Scientific GC, 3tP-NMR[3]
. H27070 95% 1g, 10g
Chemicals [4]
Strem Chemicals  15-1762 min. 95% 19, 59 Not specified
Biosynth FD155486 Not specified Not specified Not specified
BLD Pharm BD138843 >97.0% 19, 59, 25¢g Not specified
) Varies (up to Varies (bulk -
ChemicalBook CB7342080 ] Not specified[5]
99%) available)

Key Applications in Catalysis

2-(Diphenylphosphino)ethylamine is a versatile ligand employed in numerous palladium-
catalyzed cross-coupling reactions. Its bidentate nature, with both a soft phosphine and a hard
amine donor, allows for the formation of stable and active catalyst complexes. These are
instrumental in the synthesis of complex organic molecules, a cornerstone of pharmaceutical
and materials science research.[2][5]
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Key Catalytic Applications of 2-(Diphenylphosphino)ethylamine
Palladium-Catalyzed Cross-Coupling Reactions
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Catalytic reactions involving 2-(Diphenylphosphino)ethylamine.

Experimental Protocols: Supplier Quality Control

While specific proprietary methods may vary, the quality control for high-purity chemical
reagents like 2-(Diphenylphosphino)ethylamine generally follows a standardized workflow.
This ensures that the product meets the advertised specifications, providing researchers with
reliable and reproducible results.
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General Quality Control Workflow

e Synthesis and Purification: The compound is synthesized through established chemical
routes and subjected to purification techniques such as distillation or chromatography.

« |dentity Confirmation: The chemical structure of the purified compound is confirmed using
spectroscopic methods.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: tH, 13C, and 3P NMR are used to
verify the molecular structure and the absence of phosphorus-containing impurities.

o Mass Spectrometry (MS): Confirms the molecular weight of the compound.
o Purity Assessment: The purity of the final product is quantified.

o Gas Chromatography (GC): As a volatile liquid, GC is a primary method for determining
the purity of 2-(Diphenylphosphino)ethylamine.[2]

o High-Performance Liquid Chromatography (HPLC): May be used for non-volatile
impurities.

» Certificate of Analysis (CoA) Generation: A CoA is produced, summarizing the analytical
results for a specific batch, including purity and identity confirmation data.
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Generalized Quality Control Workflow
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A typical quality control workflow for chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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